Cas no 642964-48-5 (1-4-(piperidine-1-sulfonyl)phenyl-3-(3,4,5-trimethoxybenzoyl)thiourea)

• Product Name: 1-4-(piperidine-1-sulfonyl)phenyl-3-(3,4,5-trimethoxybenzoyl)thiourea
• CAS No: 642964-48-5
• MF: C₂₂H₂₇N₃O₆S₂
• MW: 493.596283197403
• CID: 6159954
• PubChem ID: 1014453
• Update Time: 2024-01-06

1-4-(piperidine-1-sulfonyl)phenyl-3-(3,4,5-trimethoxybenzoyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-4-(piperidine-1-sulfonyl)phenyl-3-(3,4,5-trimethoxybenzoyl)thiourea
• 642964-48-5
• AKOS000495594
• 1-[4-(PIPERIDINE-1-SULFONYL)PHENYL]-3-(3,4,5-TRIMETHOXYBENZOYL)THIOUREA
• 3,4,5-trimethoxy-N-((4-(piperidin-1-ylsulfonyl)phenyl)carbamothioyl)benzamide
• VU0489401-1
• 3,4,5-trimethoxy-N-[(4-piperidin-1-ylsulfonylphenyl)carbamothioyl]benzamide
• F1618-0190
• AN-329/41573679
• N-[4-(1-piperidinylsulfonyl)phenyl]-N'-(3,4,5-trimethoxybenzoyl)thiourea

• Inchi： 1S/C22H27N3O6S2/c1-29-18-13-15(14-19(30-2)20(18)31-3)21(26)24-22(32)23-16-7-9-17(10-8-16)33(27,28)25-11-5-4-6-12-25/h7-10,13-14H,4-6,11-12H2,1-3H3,(H2,23,24,26,32)
• InChI Key： CUYZRTNWPNXLGM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(NC(C1C=C(C(=C(C=1)OC)OC)OC)=O)=S)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 493.13412794g/mol
• Monoisotopic Mass: 493.13412794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas